Cas no 162959-43-5 (6-Benzothiazolecarboxylicacid,2,3-dihydro-2-thioxo-,methylester(9CI))
162959-43-5 structure
Product Name:6-Benzothiazolecarboxylicacid,2,3-dihydro-2-thioxo-,methylester(9CI)
CAS No:162959-43-5
MF:C9H7NO2S2
MW:225.28737950325
CID:110087
PubChem ID:45077240
Update Time:2025-04-18
6-Benzothiazolecarboxylicacid,2,3-dihydro-2-thioxo-,methylester(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 6-Benzothiazolecarboxylicacid,2,3-dihydro-2-thioxo-,methylester(9CI)
- methyl 2-sulfanylidene-3H-1,3-benzothiazole-6-carboxylate
- 2-Mercapto-benzothiazole-6-carboxylic acid Methyl ester
- methyl 2-thioxo-2,3-dihydrobenzo[d]thiazole-6-carboxylate
- AB66169
- 162959-43-5
- METHYL 2-MERCAPTOBENZO[D]THIAZOLE-6-CARBOXYLATE
-
- Inchi: 1S/C9H7NO2S2/c1-12-8(11)5-2-3-6-7(4-5)14-9(13)10-6/h2-4H,1H3,(H,10,13)
- InChI Key: RXRSMJKKNDSXJM-UHFFFAOYSA-N
- SMILES: S1C(NC2C=CC(C(=O)OC)=CC1=2)=S
Computed Properties
- Exact Mass: 224.99182081g/mol
- Monoisotopic Mass: 224.99182081g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 95.7Ų
6-Benzothiazolecarboxylicacid,2,3-dihydro-2-thioxo-,methylester(9CI) Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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